![molecular formula C10H15ClN2OS B3229646 [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol CAS No. 1289385-20-1](/img/structure/B3229646.png)
[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol
Overview
Description
[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is known for its unique structure and pharmacological properties, which make it a promising candidate for the development of novel therapeutics.
Mechanism of Action
The mechanism of action of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol is not fully understood. However, it is believed to exert its pharmacological effects by interacting with specific molecular targets in the body, such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol depend on its specific pharmacological activity. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. It has also been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol in lab experiments is its broad spectrum of pharmacological activities. This makes it a versatile compound that can be used in a variety of research areas. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol. One potential direction is the optimization of its pharmacological properties to enhance its efficacy and reduce its toxicity. Another potential direction is the development of novel drug delivery systems that can improve its bioavailability and target specific tissues or cells in the body. Additionally, further research is needed to fully understand the mechanism of action of this compound and identify its molecular targets in the body.
Scientific Research Applications
The [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol compound has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of pharmacological activities, including antitumor, antibacterial, antifungal, and antiviral properties.
properties
IUPAC Name |
[1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-2-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN2OS/c11-10-12-5-9(15-10)6-13-4-2-1-3-8(13)7-14/h5,8,14H,1-4,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSWXNYVFPJGVFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CO)CC2=CN=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101205941 |
Source
|
| Record name | 2-Piperidinemethanol, 1-[(2-chloro-5-thiazolyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101205941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-2-yl]-methanol | |
CAS RN |
1289385-20-1 |
Source
|
| Record name | 2-Piperidinemethanol, 1-[(2-chloro-5-thiazolyl)methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1289385-20-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Piperidinemethanol, 1-[(2-chloro-5-thiazolyl)methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101205941 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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